Cas no 676494-24-9 (6-(4-formyl-2-methylphenoxy)pyridine-3-carbonitrile)

6-(4-Formyl-2-methylphenoxy)pyridine-3-carbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a cyano group at the 3-position and a 4-formyl-2-methylphenoxy moiety at the 6-position. This structure combines the reactivity of an aldehyde group with the electron-withdrawing properties of the cyano group, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The compound's high purity and stability under standard conditions ensure reliable performance in reactions such as nucleophilic additions or cyclizations. Its distinct functional groups enable selective modifications, facilitating applications in pharmaceutical and agrochemical research, where it serves as a key building block for bioactive molecules. The compound's well-defined structure and synthetic utility make it advantageous for precision chemical development.

6-(4-formyl-2-methylphenoxy)pyridine-3-carbonitrile structure

676494-24-9 structure

Product Name:6-(4-formyl-2-methylphenoxy)pyridine-3-carbonitrile

CAS No:676494-24-9

MF:C₁₄H₁₀N₂O₂

MW:238.241403102875

CID:2951286

PubChem ID:59730245

Update Time:2025-07-02

6-(4-formyl-2-methylphenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-(4-甲酰-2-甲基苯氧基)氰吡啶
- 6-(4-Formyl-2-methylphenoxy)nicotinonitrile
- 6-(4-Formyl-2-methyl-phenoxy)-nicotinonitrile
- 6-(4-FORMYL-2-METHYLPHENOXY)PYRIDINE-3-CARBONITRILE
- A1-11763
- KCZPGEOFXIZLGO-UHFFFAOYSA-N
- CS-0454854
- SCHEMBL3689680
- 676494-24-9
- 6-(4-formyl-2-methylphenoxy)pyridine-3-carbonitrile
- Inchi： 1S/C14H10N2O2/c1-10-6-11(9-17)2-4-13(10)18-14-5-3-12(7-15)8-16-14/h2-6,8-9H,1H3
- InChI Key： KCZPGEOFXIZLGO-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC(C=O)=CC=1C

Computed Properties

Exact Mass: 238.074227566g/mol
Monoisotopic Mass: 238.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 63

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